Cas no 12586-59-3 (Proton)

• Product Name: Proton
• CAS No: 12586-59-3
• MF: H
• MW: 1.0078250169754
• CID: 172414
• Update Time: 2026-05-14

Proton Chemical and Physical Properties

Names and Identifiers

• Proton
• Atomic hydrogen ion
• Atomic hydrogen ion(1+)
• Atomichydrogen cation(1+)
• Atomichydrogen(1+)
• Hydrogen (1+) ion
• Hydrogen (H+)
• Hydrogen (H1+)
• Hydrogen atom(1+)
• Hydrogen atomion(1+)
• Hydrogen cation
• Hydrogen ion(1+)
• Hydrogen(1+)
• Hydrogen, ion (H1+) gaseous
• Hydrogen, ion(H1+)

• Inchi： InChI=1S/C7H6N2/c1-2-4-7-6(3-1)8-5-9-7/h1-5H,(H,8,9)
• InChI Key： HYZJCKYKOHLVJF-UHFFFAOYSA-N
• SMILES： C1=CC=C2N=CNC2=C1

Computed Properties

• Exact Mass: 1.007825
• Monoisotopic Mass: 1.007825
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 0
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0